Cas no 5485-70-1 (Benzenesulfonamide, N-(2-hydroxy-1-phenylethyl)-4-methyl-)

• Product name: Benzenesulfonamide, N-(2-hydroxy-1-phenylethyl)-4-methyl-
• CAS No: 5485-70-1
• MF: C₁₅H₁₇NO₃S
• MW: 291.36538
• CID: 353504
• PubChem ID: 4995374

Benzenesulfonamide, N-(2-hydroxy-1-phenylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(2-hydroxy-1-phenylethyl)-4-methyl-
• N-(2-hydroxy-1-phenylethyl)-4-methylbenzenesulfonamide
• SCHEMBL8842173
• 5485-70-1
• DTXSID10407349
• AKOS012485524

• Inchi： InChI=1S/C15H17NO3S/c1-12-7-9-14(10-8-12)20(18,19)16-15(11-17)13-5-3-2-4-6-13/h2-10,15-17H,11H2,1H3
• InChI Key： JNJHRMIBYHSASF-UHFFFAOYSA-N
• SMILES： OCC(NS(C1C=CC(C)=CC=1)(=O)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 291.09301
• Monoisotopic Mass: 291.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 66.4

Additional information on Benzenesulfonamide, N-(2-hydroxy-1-phenylethyl)-4-methyl-

测试